Cas no 2091365-12-5 (Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate)

• Product Name: Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate
• CAS No: 2091365-12-5
• MF: C₁₂H₂₁NO₃
• MW: 227.3000
• CID: 5064331
• Update Time: 2026-02-28

Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate
• Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate

• Inchi： 1S/C12H21NO3/c1-2-15-11(14)10-3-5-12(6-4-10)9-13-7-8-16-12/h10,13H,2-9H2,1H3
• InChI Key： JJPHEGINZKYQCC-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N([H])C([H])([H])C21C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C2([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6

Additional information on Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate

Comprehensive Overview of Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate (CAS No. 2091365-12-5)

Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate (CAS No. 2091365-12-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its spirocyclic framework and ester functionality make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

The compound's 1-oxa-4-azaspiro[5.5]undecane core is a rare scaffold that combines oxygen and nitrogen heteroatoms in a rigid bicyclic system. This structural feature enhances its binding affinity to biological targets, a property highly sought after in fragment-based drug design (FBDD). Recent studies highlight its utility in developing GPCR modulators and enzyme inhibitors, addressing growing demand for novel therapeutics in areas like neurodegeneration and autoimmune conditions.

From a synthetic chemistry perspective, Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate serves as a valuable building block due to its reactivity at the ester group and stereochemical control. Its compatibility with cross-coupling reactions and reductive amination makes it adaptable to modern high-throughput screening platforms. These attributes resonate with the pharmaceutical industry's shift toward AI-driven molecular optimization, where such scaffolds accelerate hit-to-lead transitions.

Environmental and regulatory considerations further elevate the compound's profile. Unlike traditional heterocycles requiring hazardous reagents, its synthesis often employs green chemistry principles, reducing waste and energy consumption. This aligns with global initiatives like sustainable development goals (SDGs) and the green pharmaceutical movement, topics frequently searched in academic and industrial contexts.

Analytical characterization of CAS No. 2091365-12-5 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its spatial configuration and purity, critical for reproducibility in biomedical applications. The compound's logP and solubility profile also make it suitable for formulation development, a key focus area in drug delivery innovation.

Market trends indicate rising interest in spirocyclic compounds like this one, driven by their 3D structural diversity and improved pharmacokinetics. Patent analyses reveal its inclusion in several IP-protected drug candidates, particularly for neurological indications. Such data points are frequently queried in competitive intelligence and R&D investment discussions, underscoring its commercial relevance.

In conclusion, Ethyl 1-oxa-4-azaspiro[5.5]undecane-9-carboxylate represents a compelling case study at the intersection of medicinal chemistry and sustainable science. Its multifaceted applications and alignment with contemporary research priorities position it as a compound to watch in the evolving landscape of small-molecule therapeutics and material sciences.